4-Chloro-3-(methoxymethyl)aniline
Overview
Description
4-Chloro-3-(methoxymethyl)aniline is a chemical compound with the molecular formula C8H10ClNO . It contains a total of 21 bonds, including 11 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), and 1 ether (aliphatic) .
Molecular Structure Analysis
The molecular structure of 4-Chloro-3-(methoxymethyl)aniline comprises a six-membered aromatic ring with one primary amine (aromatic) and one ether (aliphatic). It also contains 6 aromatic bonds and 2 rotatable bonds .Physical And Chemical Properties Analysis
4-Chloro-3-(methoxymethyl)aniline has a molecular weight of 157.60 g/mol . It is insoluble in water but soluble in methanol . The compound has a density of 1.2±0.1 g/cm3, a boiling point of 274.1±20.0 °C at 760 mmHg, and a flash point of 119.5±21.8 °C .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-Chloro-3-(methoxymethyl)aniline, focusing on six unique applications:
Pharmaceutical Intermediates
4-Chloro-3-(methoxymethyl)aniline is often used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique chemical structure allows it to be a building block for drugs targeting specific biological pathways, particularly in the development of anti-inflammatory and anti-cancer agents .
Agricultural Chemicals
This compound is also utilized in the production of agrochemicals, including herbicides and pesticides. Its role as a precursor in the synthesis of these chemicals helps in enhancing the efficacy and selectivity of the final products, contributing to better crop protection and yield .
Dye and Pigment Manufacturing
In the dye industry, 4-Chloro-3-(methoxymethyl)aniline serves as a key intermediate for the production of azo dyes. These dyes are widely used in textiles, leather, and paper industries due to their vibrant colors and stability .
Polymer Additives
The compound is used in the synthesis of polymer additives that improve the properties of plastics and resins. These additives can enhance the thermal stability, UV resistance, and mechanical strength of the polymers, making them more durable and versatile for various applications .
Analytical Chemistry
In analytical chemistry, 4-Chloro-3-(methoxymethyl)aniline is employed as a reagent for the detection and quantification of certain metal ions. Its ability to form complexes with metals makes it useful in various analytical techniques, including spectrophotometry and chromatography .
Environmental Science
Research in environmental science has explored the use of 4-Chloro-3-(methoxymethyl)aniline in the study of pollutant degradation. Its interactions with various environmental factors can help in understanding the breakdown and removal of hazardous substances from ecosystems .
If you need more detailed information on any of these applications or additional fields, feel free to ask!
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Safety and Hazards
properties
IUPAC Name |
4-chloro-3-(methoxymethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO/c1-11-5-6-4-7(10)2-3-8(6)9/h2-4H,5,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKNSTVMTJIIGEX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(C=CC(=C1)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1094675-66-7 |
Source
|
| Record name | 4-chloro-3-(methoxymethyl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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